N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide

• IUPAC Name: N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide
• InChI: InChI=1S/C14H8Cl2N2OS/c15-8-1-3-10(11(16)5-8)14(19)18-9-2-4-13-12(6-9)17-7-20-13/h1-7H,(H,18,19)
• InChI Key: ZEUMOYJQEYKJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=C(C=C(C=C3)Cl)Cl)N=CS2
• Molecular Formula: C14H8Cl2N2OS
• Molecular Weight: 323.2 g/mol

Description

“N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” is a compound that belongs to the benzothiazole family. Benzothiazoles are known for their diverse biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” is characterized by the presence of a benzothiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” include coupling reactions, condensation reactions, and other types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” can be inferred from its molecular structure. For example, the presence of a benzothiazole ring suggests that this compound may exhibit aromaticity.

Scientific Research Applications

Photoinduced Birefringence

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Synthetic Strategies and Biological Significance

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Mechanism of Action

Target of Action

The primary target of the compound N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide is the enzyme DprE1 . This enzyme plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis . The inhibition of DprE1 by N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide leads to the potent anti-tubercular activity of this compound .

Mode of Action

N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide interacts with its target, the enzyme DprE1, and inhibits its function . This interaction results in the disruption of cell wall biosynthesis in Mycobacterium tuberculosis

Biochemical Pathways

The action of N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide affects the biochemical pathway of cell wall biosynthesis in Mycobacterium tuberculosis . By inhibiting the enzyme DprE1, this compound disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . The downstream effects include compromised cell wall integrity and ultimately, cell death .

Result of Action

The molecular and cellular effects of N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide’s action include the disruption of cell wall biosynthesis, leading to compromised cell wall integrity and ultimately, cell death in Mycobacterium tuberculosis . This results in the compound’s potent anti-tubercular activity .

Future Directions

Benzothiazole derivatives, including “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide”, continue to be a focus of research due to their diverse biological activities. Future research may explore new synthetic methods, investigate their mechanisms of action further, and assess their potential as therapeutic agents.